Cas no 1806956-02-4 (5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol
• CAS No: 1806956-02-4
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4892959
• Update Time: 2025-05-21

5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol

• Inchi： 1S/C8H9F2IN2O/c9-7(10)6-5(3-14)4(1-12)2-13-8(6)11/h2,7,14H,1,3,12H2
• InChI Key： XRWONADUSCGSSJ-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(CO)=C(C=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol

5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol: A Comprehensive Overview of a Versatile Chemical Compound

In the realm of specialized chemical intermediates, 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol (CAS No. 1806956-02-4) has emerged as a compound of significant interest to researchers and pharmaceutical developers. This iodopyridine derivative combines multiple functional groups, making it a valuable building block in organic synthesis and drug discovery. With its unique difluoromethyl and aminomethyl substitutions, this compound offers intriguing possibilities for creating novel bioactive molecules.

The molecular structure of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol features several key characteristics that contribute to its utility. The iodine atom at the 2-position provides an excellent handle for further functionalization through various cross-coupling reactions, while the difluoromethyl group can influence both the electronic properties and metabolic stability of resulting compounds. The presence of both aminomethyl and hydroxymethyl groups offers multiple points for derivatization, making this compound particularly versatile in medicinal chemistry applications.

Recent trends in pharmaceutical research have shown growing interest in fluorinated pyridine derivatives, with 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol being no exception. The incorporation of fluorine atoms has become a popular strategy in drug design due to their ability to modulate lipophilicity, bioavailability, and metabolic stability. This aligns perfectly with current industry demands for more effective and stable drug candidates, particularly in areas such as CNS therapeutics and anti-infective agents.

Synthetic applications of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol are diverse and expanding. The compound serves as a precursor for various heterocyclic compounds used in pharmaceutical development. Its reactive sites allow for the construction of complex molecular architectures through reactions such as Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and reductive amination. These transformations are particularly valuable in the synthesis of potential kinase inhibitors and other targeted therapies.

From a commercial perspective, the demand for specialized pyridine-based intermediates like 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking high-quality building blocks to accelerate their drug discovery programs. The compound's CAS number (1806956-02-4) has become an important identifier in chemical databases and procurement systems, reflecting its growing importance in the field.

Quality control and characterization of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol are critical aspects of its production. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality measures are essential for researchers who require consistent performance in their synthetic applications, particularly when developing compounds for biological evaluation.

The stability and storage requirements of 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol are important considerations for users. While not classified as highly hazardous, proper handling under inert atmosphere and storage at controlled temperatures can help maintain the compound's reactivity and shelf life. These practical aspects are frequently addressed in technical documentation provided by suppliers of this specialized chemical.

Looking toward future applications, 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol shows promise in emerging areas of medicinal chemistry. Its structural features make it particularly interesting for the development of PET radiotracers and other diagnostic agents, where the iodine atom could potentially be replaced with radioactive isotopes for imaging purposes. This aligns with current trends in personalized medicine and theranostic approaches.

For researchers considering 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol for their projects, several key questions often arise: What are the optimal conditions for further functionalization? How does the difluoromethyl group influence the biological activity of derived compounds? What are the most efficient synthetic routes to this intermediate? These inquiries reflect the compound's growing importance in chemical research and its potential to contribute to innovative therapeutic solutions.

In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-2-iodopyridine-4-methanol (CAS No. 1806956-02-4) represents a valuable addition to the toolkit of medicinal chemists and researchers. Its unique combination of functional groups, synthetic versatility, and potential biological relevance position it as a compound worthy of attention in both academic and industrial settings. As the demand for sophisticated building blocks continues to grow, this iodopyridine derivative is likely to play an increasingly important role in the development of new pharmaceutical agents and specialty chemicals.